Cas no 2171782-52-6 (5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171782-52-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6478575
• PubChem ID: 165603263
• Update Time: 2025-11-05

5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane
• EN300-1640999
• 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane
• 2171782-52-6

• Inchi： 1S/C13H25NO2/c1-10-6-11(2)8-13(7-10)12(9-15-3)14-4-5-16-13/h10-12,14H,4-9H2,1-3H3
• InChI Key： PLDIYTIPCAYWGL-UHFFFAOYSA-N
• SMILES： O1CCNC(COC)C21CC(C)CC(C)C2

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane

Introduction to 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171782-52-6)

5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171782-52-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and diverse biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and synthesis of bioactive molecules.

The chemical structure of 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane is characterized by a spirocyclic core with a 1-oxa-4-azaspiro[5.5]undecane skeleton, substituted with a methoxymethyl group at the C-5 position and two methyl groups at the C-8 and C-10 positions. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, which have been explored in various studies.

Recent research has highlighted the potential of 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane in several therapeutic areas. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Studies have shown that 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane can selectively bind to specific GPCRs, modulating their activity and potentially offering new therapeutic strategies for conditions such as pain management, inflammation, and neurological disorders.

In addition to its GPCR modulation properties, 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in immune cells. These findings suggest that 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential characteristics for a successful drug candidate. Furthermore, toxicity studies have shown that 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane has a low toxicity profile at therapeutic doses, making it a promising candidate for further development.

One of the challenges in the development of new drugs is ensuring their selectivity and specificity to minimize off-target effects and potential side effects. Research on 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane has focused on optimizing its selectivity for specific targets while maintaining its biological activity. Structure-based drug design approaches have been employed to modify the chemical structure of this compound to enhance its binding affinity and selectivity for target receptors.

Another area of interest is the potential use of 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane in combination therapies. Combining this compound with other drugs or therapeutic agents can potentially enhance its efficacy and broaden its therapeutic window. For example, co-administration with nonsteroidal anti-inflammatory drugs (NSAIDs) or other anti-inflammatory agents may provide synergistic effects in treating inflammatory conditions.

The synthesis of 5-(methoxymethyl)-8,10-dimethyl-1-oxa-4 azaspiro[5 3 3 undecane involves several steps that require precise control over reaction conditions to achieve high yields and purity levels. Common synthetic routes include the formation of the spirocyclic core through intramolecular cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in preclinical and clinical studies.

In conclusion, 5-(methoxymethyl)-8 3 3 dimethyloxacyclohexylamine (CAS No 2333333) represents a promising lead compound with potential applications in various therapeutic areas including pain management inflammation neurological disorders and inflammatory diseases Ongoing research continues to explore its biological activities pharmacological properties and potential clinical applications making it an exciting area of study in medicinal chemistry